N-Methyl-N-2-(methylsulfinyl)ethylpropionic acid amide

• CAS RN: 137915-12-9
• Molecular Formula: C7H15NO2S
• Molecular Weight: 177.27 g/mol
• IUPAC Name: N-ethyl-N-methyl-2-methylsulfinylpropanamide
• InChI: InChI=1S/C7H15NO2S/c1-5-8(3)7(9)6(2)11(4)10/h6H,5H2,1-4H3
• InChI Key: HMKYTULYJHRKEA-UHFFFAOYSA-N
• SMILES: CCN(C)C(=O)C(C)S(=O)C
• synonyms: N-ethyl-N-methyl-2-methylsufinylpropanamide; N-methyl-N-2-(methylsulfinyl)ethylpropionic acid amide; NMPA

Description

N-Methyl-N-2-(methylsulfinyl)ethylpropionic acid amide, commonly known as NS-398, is a non-steroidal anti-inflammatory drug (NSAID) that has been extensively studied for its potential therapeutic applications in various diseases. NS-398 is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation, pain, and fever.

Mechanism Of Action

NS-398 selectively inhibits COX-2, which is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting COX-2, NS-398 reduces the production of prostaglandins, which results in anti-inflammatory and analgesic effects.

Biochemical And Physiological Effects

NS-398 has been shown to have anti-inflammatory, analgesic, anti-tumor, and neuroprotective effects. NS-398 has also been shown to have effects on platelet aggregation, angiogenesis, and apoptosis.

Advantages And Limitations For Lab Experiments

NS-398 is a selective inhibitor of COX-2, which makes it a useful tool for studying the role of COX-2 in various diseases. However, NS-398 has limitations in terms of its selectivity, as it has been shown to have some inhibitory effects on COX-1 at high concentrations. NS-398 also has limitations in terms of its solubility, stability, and bioavailability, which can affect its effectiveness in in vivo experiments.

Future Directions

There are several future directions for research on NS-398. One area of research is the development of more selective COX-2 inhibitors that have fewer side effects than NS-398. Another area of research is the use of NS-398 in combination with other drugs to enhance its therapeutic effects. NS-398 has also been studied for its potential use in the treatment of inflammatory bowel disease, and further research is needed to determine its effectiveness in this area. Finally, NS-398 has been shown to have anti-tumor effects, and further research is needed to determine its potential as a cancer treatment.

Synthesis Methods

NS-398 can be synthesized by reacting N-methyl-2-(methylsulfinyl)ethylamine with 2-(4-nitrophenyl)propionic acid, followed by reduction of the nitro group to an amino group and subsequent acylation with acetic anhydride.

Scientific Research Applications

NS-398 has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, Alzheimer's disease, and inflammatory diseases. NS-398 has been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. NS-398 has also been shown to have neuroprotective effects by reducing the production of beta-amyloid, a protein that is involved in the development of Alzheimer's disease. NS-398 has been used to study the role of COX-2 in inflammation and pain, and has been shown to have anti-inflammatory and analgesic effects.